3α-Hydroxy Pravastatin-d3 Sodium Salt
Description
Mechanism of Action
3α-Hydroxy Pravastatin-d3 Sodium Salt, being a metabolite of Pravastatin, likely shares its mechanism of action. Pravastatin is a competitive inhibitor of 3-hydroxy-3-methylglutaryl coenzyme A (HMG-CoA) reductase . This enzyme catalyzes the conversion of HMG-CoA to mevalonate, an early and rate-limiting step in the biosynthetic pathway for cholesterol . By inhibiting this enzyme, Pravastatin reduces the production of cholesterol in the body .
Safety and Hazards
3α-Hydroxy Pravastatin-d3 Sodium Salt is suspected of damaging fertility or the unborn child . It may cause harm to breast-fed children . It is recommended to obtain special instructions before use and not to handle it until all safety precautions have been read and understood . It should be stored locked up and disposed of in accordance with local/regional/national/international regulations .
Properties
CAS No. |
1346599-14-1 |
|---|---|
Molecular Formula |
C23H35NaO7 |
Molecular Weight |
449.534 |
IUPAC Name |
sodium;(3R,5R)-7-[(1S,2R,3S,8S,8aR)-3-hydroxy-2-methyl-8-[(2S)-2-(trideuteriomethyl)butanoyl]oxy-1,2,3,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoate |
InChI |
InChI=1S/C23H36O7.Na/c1-4-13(2)23(29)30-20-7-5-6-15-10-19(26)14(3)18(22(15)20)9-8-16(24)11-17(25)12-21(27)28;/h5-6,10,13-14,16-20,22,24-26H,4,7-9,11-12H2,1-3H3,(H,27,28);/q;+1/p-1/t13-,14+,16+,17+,18-,19+,20-,22-;/m0./s1/i2D3; |
InChI Key |
QMLCOLOJNAKCFF-QGZOQNJXSA-M |
SMILES |
CCC(C)C(=O)OC1CC=CC2=CC(C(C(C12)CCC(CC(CC(=O)[O-])O)O)C)O.[Na+] |
Synonyms |
(βR,δR,1S,2R,3S,8S,8aR)-1,2,3,7,8,8a-Hexahydro-β,δ,3-trihydroxy-2-methyl-8-[(2S)-2-(methyl-d3)-1-oxobutoxy]-1-naphthaleneheptanoic Acid Sodium Salt; _x000B_3α-iso-Pravastatin-d3; |
Origin of Product |
United States |
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